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Compound of Interest

Compound Name: 4-CMTB

Cat. No.: B1662372 Get Quote

Introduction

4-Chloro-α-(1-methylethyl)-N-2-thiazolyl-benzeneacetamide (4-CMTB) is a potent and selective

agonist and positive allosteric modulator of the free fatty acid receptor 2 (FFA2), also known as

G-protein coupled receptor 43 (GPR43).[1][2][3] FFA2 is activated by short-chain fatty acids

(SCFAs) and is implicated in various physiological processes, including inflammatory

responses and metabolic regulation.[4][5][6] As a research tool, 4-CMTB is valuable for

investigating the physiological roles of FFA2 and for the development of novel therapeutics

targeting this receptor.[4][7][8]

These application notes provide detailed protocols for the preparation of 4-CMTB stock

solutions for use in both in vitro and in vivo experimental settings, ensuring accurate and

reproducible results for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of 4-CMTB

A summary of the key quantitative data for 4-CMTB is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight (M.Wt) 294.8 g/mol

Molecular Formula C₁₄H₁₅ClN₂OS

CAS Number 300851-67-6

Appearance White to off-white solid [3]

Purity ≥98% (HPLC)

Solubility
Soluble to 100 mM in DMSO

and to 20 mM in ethanol.

Storage (Solid) Store at +4°C

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light).

[3]

Experimental Protocols
Protocol 1: Preparation of a 100 mM 4-CMTB Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution of 4-
CMTB in Dimethyl Sulfoxide (DMSO).

Materials:

4-CMTB powder

Anhydrous/molecular sieve-dried DMSO (newly opened bottle recommended to avoid

hygroscopic effects)[3]

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile filter tips
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Vortex mixer

Sonicator (optional, but recommended)[1][3]

Procedure:

Safety Precautions: Work in a chemical fume hood. Wear appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

Weighing 4-CMTB: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of 4-CMTB powder. For example, to prepare 1 mL of a 100 mM

solution, weigh out 29.48 mg of 4-CMTB.

Calculation of Solvent Volume: Use the following formula to calculate the required volume of

DMSO: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L)) For

29.48 mg of 4-CMTB to make a 100 mM solution: Volume (L) = 0.02948 g / (294.8 g/mol x

0.1 mol/L) = 0.001 L = 1 mL

Dissolving 4-CMTB: Add the calculated volume of anhydrous DMSO to the tube containing

the 4-CMTB powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is fully

dissolved. If dissolution is slow, sonication in a water bath for 5-10 minutes can aid the

process.[1][3] The resulting solution should be clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials. Store the aliquots at -80°C for long-term

storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[3] Ensure the

vials are protected from light.[3]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol outlines the dilution of the primary DMSO stock solution to prepare working

concentrations for cell-based assays.

Materials:
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100 mM 4-CMTB stock solution in DMSO

Appropriate cell culture medium or assay buffer (e.g., PBS, HBSS)

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Thawing: Thaw a single aliquot of the 100 mM 4-CMTB stock solution at room temperature.

Intermediate Dilutions: It is recommended to perform serial dilutions to achieve the final

desired concentration. For example, to prepare a 100 µM working solution from a 100 mM

stock, you can perform a 1:1000 dilution.

Example: Add 1 µL of the 100 mM stock solution to 999 µL of cell culture medium or assay

buffer.

Final Concentration: The final concentration of DMSO in the assay should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cellular toxicity. Ensure you run a vehicle control

(medium/buffer with the same final concentration of DMSO) in your experiments.

Mixing: Mix gently by pipetting or inverting the tube. Avoid vigorous vortexing, which can be

detrimental to some media components.

Use Immediately: Use the freshly prepared working solutions immediately for your

experiments.

Protocol 3: Preparation of 4-CMTB Formulation for In Vivo Studies

This protocol provides examples of vehicle formulations for administering 4-CMTB to animals,

based on published studies. The optimal formulation may vary depending on the animal model

and route of administration.

Materials:

100 mM 4-CMTB stock solution in DMSO
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Corn oil[6]

PEG300, Tween 80, and Saline (0.9% NaCl)[1][3]

Sterile tubes

Pipettes and sterile filter tips

Procedure A (Corn Oil Formulation):[6]

Dilution: Dilute the 100 mM 4-CMTB stock solution in DMSO with corn oil to the desired final

concentration just before administration.

Example: For a 10 mg/kg dose in a 20g mouse with an injection volume of 100 µL, you

would need a final concentration of 2 mg/mL.

Procedure B (PEG300/Tween 80/Saline Formulation):[1][3]

Vehicle Preparation: Prepare the vehicle by mixing the components in the desired ratio. A

commonly used formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.[1]

Adding 4-CMTB: Add the required volume of the 100 mM 4-CMTB stock solution to the pre-

mixed vehicle to achieve the final desired concentration.

Mixing: Vortex the solution until it is clear and homogenous. Sonication may be used to aid

dissolution.[1]

Administration: Administer the freshly prepared formulation to the animals via the desired

route (e.g., intraperitoneal injection).[6][7]

Visualizations
Workflow for 4-CMTB Stock Solution Preparation
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Preparation Storage

1. Weigh 4-CMTB Powder 2. Add Anhydrous DMSO 3. Vortex / Sonicate to Dissolve 4. Aliquot into Cryovials 5. Store at -80°C (long-term) or -20°C (short-term)

Click to download full resolution via product page

Caption: Workflow for preparing a 4-CMTB stock solution.
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Caption: Simplified signaling pathway of FFA2 activation by 4-CMTB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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